Cas no 302909-12-2 (N'-(1E)-(furan-2-yl)methylidene-2-(naphthalen-1-yloxy)acetohydrazide)

• Product Name: N'-(1E)-(furan-2-yl)methylidene-2-(naphthalen-1-yloxy)acetohydrazide
• CAS No: 302909-12-2
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• CID: 6571765
• Update Time: 2025-10-30

N'-(1E)-(furan-2-yl)methylidene-2-(naphthalen-1-yloxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(furan-2-yl)methylidene-2-(naphthalen-1-yloxy)acetohydrazide
• N'-[(1E)-(furan-2-yl)methylidene]-2-(naphthalen-1-yloxy)acetohydrazide
• Acetic acid, 2-(1-naphthalenyloxy)-, 2-(2-furanylmethylene)hydrazide

• Inchi： 1S/C17H14N2O3/c20-17(19-18-11-14-7-4-10-21-14)12-22-16-9-3-6-13-5-1-2-8-15(13)16/h1-11H,12H2,(H,19,20)
• InChI Key： AJMKADYTAYIFHJ-UHFFFAOYSA-N
• SMILES： C(NN=CC1=CC=CO1)(=O)COC1=C2C(C=CC=C2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N'-(1E)-(furan-2-yl)methylidene-2-(naphthalen-1-yloxy)acetohydrazide

N'-(1E)-(furan-2-yl)methylidene-2-(naphthalen-1-yloxy)acetohydrazide (CAS No. 302909-12-2): A Comprehensive Overview

N'-(1E)-(furan-2-yl)methylidene-2-(naphthalen-1-yloxy)acetohydrazide (CAS No. 302909-12-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a hydrazide derivative characterized by its unique structural features, including a furan ring and a naphthalene moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The molecular structure of N'-(1E)-(furan-2-yl)methylidene-2-(naphthalen-1-yloxy)acetohydrazide is particularly noteworthy. The furan ring, a five-membered heterocyclic compound, is known for its aromaticity and reactivity, making it a valuable component in the design of bioactive molecules. The naphthalene moiety, on the other hand, is a polycyclic aromatic hydrocarbon that imparts rigidity and hydrophobicity to the molecule, which can influence its pharmacokinetic properties.

Recent studies have highlighted the potential of N'-(1E)-(furan-2-yl)methylidene-2-(naphthalen-1-yloxy)acetohydrazide in various therapeutic areas. One of the most promising applications is in the field of cancer research. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant antiproliferative activity against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for tumor growth and survival.

In addition to its antiproliferative properties, N'-(1E)-(furan-2-yl)methylidene-2-(naphthalen-1-yloxy)acetohydrazide has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a central role in many diseases, including arthritis and neurodegenerative disorders. Studies have demonstrated that this compound can effectively reduce inflammatory markers such as TNF-alpha and IL-6 in both in vitro and in vivo models.

The pharmacokinetic profile of N'-(1E)-(furan-2-yl)methylidene-2-(naphthalen-1-yloxy)acetohydrazide has been another area of focus in recent research. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as a therapeutic agent. The compound's ability to cross the blood-brain barrier (BBB) has also been explored, with promising results indicating its potential for treating central nervous system (CNS) disorders.

Safety and toxicity assessments are critical components of drug development. Preclinical studies have shown that N'-(1E)-(furan-2-yl)methylidene-2-(naphthalen-1-yloxy)acetohydrazide exhibits low toxicity at therapeutic doses. However, further investigations are needed to fully understand its safety profile and to identify any potential side effects or contraindications.

The synthesis of N'-(1E)-(furan-2-yl)methylidene-2-(naphthalen-1-yloxy)acetohydrazide has been optimized through various methods, including microwave-assisted synthesis and green chemistry approaches. These methods not only improve the yield and purity of the compound but also reduce environmental impact, making it a more sustainable option for large-scale production.

In conclusion, N'-(1E)-(furan-2-yl)methylidene-2-(naphthalen-1-yloxy)acetohydrazide (CAS No. 302909-12-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential, paving the way for new treatments in various medical fields.